methyl 4-({methyl[4-(1H-pyrazol-1-yl)benzyl]amino}methyl)-1H-pyrazole-3-carboxylate

• IUPAC Name: methyl 4-[[methyl-[(4-pyrazol-1-ylphenyl)methyl]amino]methyl]-1H-pyrazole-5-carboxylate
• InChI: InChI=1S/C17H19N5O2/c1-21(12-14-10-18-20-16(14)17(23)24-2)11-13-4-6-15(7-5-13)22-9-3-8-19-22/h3-10H,11-12H2,1-2H3,(H,18,20)
• InChI Key: WDCQACNZRRJUDL-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=C(C=C1)N2C=CC=N2)CC3=C(NN=C3)C(=O)OC
• Molecular Formula: C17H19N5O2
• Molecular Weight: 325.4 g/mol

Description

Pyrazole is a class of organic compounds with the formula C3H3N2H. It is a heterocycle characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms. Pyrazole forms the core of various important biological compounds like celecoxib (a non-steroidal anti-inflammatory drug) and rimonabant (an anti-obesity drug).

Synthesis Analysis

Pyrazoles can be synthesized through the reaction of α,β-unsaturated carbonyl compounds with hydrazine. Another method involves the condensation of 1,3-diketones with hydrazine. The synthesis of pyrazole derivatives has been a topic of interest due to their wide range of biological activities.

Molecular Structure Analysis

The molecular structure of pyrazole consists of a five-membered ring with two nitrogen atoms. The remaining three positions are occupied by hydrogen atoms. The exact structure would depend on the substituents attached to the pyrazole ring.

Chemical Reactions Analysis

Pyrazoles can undergo a variety of chemical reactions, including N-alkylation, N-acylation, S-alkylation, and reactions with electrophiles at the C-3 position. They can also undergo oxidation and reduction reactions.

Physical and Chemical Properties Analysis

Pyrazoles are typically crystalline solids that are slightly soluble in water. They have a high melting point and are stable under normal conditions.

Mechanism of Action

The mechanism of action of pyrazole derivatives depends on their exact structure and the target they interact with. For example, some pyrazole derivatives are known to inhibit the enzyme cyclooxygenase-2 (COX-2), thereby exerting anti-inflammatory effects.

Safety and Hazards

Like all chemicals, pyrazoles should be handled with care. They may cause irritation to the skin and eyes, and may be harmful if swallowed or inhaled.

Future Directions

Given the wide range of biological activities exhibited by pyrazole derivatives, future research will likely continue to explore their potential applications in medicine. This includes the development of new synthetic methods, the design of novel pyrazole-based drugs, and the study of their mechanisms of action.